Cas no 32589-65-4 (1-(p-Chlorophenyl)-3-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 1-(p-Chlorophenyl)-3-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
• CAS No: 32589-65-4
• MF: C₁₅H₁₂ClN₃O
• MW: 285.728281974792
• CID: 2664845
• Update Time: 2023-08-06

1-(p-Chlorophenyl)-3-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(p-Chlorophenyl)-3-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C15H12ClN3O/c1-11-17-19(14-9-7-12(16)8-10-14)15(20)18(11)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： XEZOKSWAADUTFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N(C2C=CC=CC=2)C(C)=N1)=O

Computed Properties

• Exact Mass: 285.067
• Monoisotopic Mass: 285.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9